4-((1H-Imidazol-1-yl)(phenyl)methyl)aniline

• CAS RN: 118040-68-9
• Molecular Formula: C16H15N3
• Molecular Weight: 249.31 g/mol
• IUPAC Name: 4-[imidazol-1-yl(phenyl)methyl]aniline
• InChI: InChI=1S/C16H15N3/c17-15-8-6-14(7-9-15)16(19-11-10-18-12-19)13-4-2-1-3-5-13/h1-12,16H,17H2
• InChI Key: SMJPGCBESAUHRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=C(C=C2)N)N3C=CN=C3

Description

4-((1H-Imidazol-1-yl)(phenyl)methyl)aniline is a useful research compound. Its molecular formula is C16H15N3 and its molecular weight is 249.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 39 parts of intermediate 42, namely 1-[(4-nitrophenyl)phenylmethyl]-1H-imidazole, in 240 parts of ethanol was hydrogenated at 3.105Pa and at room temperature with 20 parts of Raney nickel. After the calculated amount of hydrogen was taken up, the catalyst was filtered off and the filtrate was evaporated, yielding 34.6 parts (99.1%) of 4-[(1H-imidazol-1-yl)phenylmethyl]-benzenamine (interm. 43).

Synthesis routes and methods II

Procedure details

A mixture of intermediate (1-a) (39 g) in ethanol (300 ml) was hydrogenated (3.9 105Pa H2) with Raney nickel (20 g) as a catalyst. After uptake of hydrogen (3 equivalents), the catalyst was filtered off and the filtrate was evaporated, yielding 34.6 g of (±)-4-[(1H-imidazol-1-yl)phenylmethyl]benzenamine (interm. 1-b).